8-[(2E)-2-[(5-Bromo-2-methoxyphenyl)methylidene]hydrazinyl]-3-methyl-7-[(2-methylphenyl)methyl]purine-2,6-dione

• CAS RN: 1799252-64-4
• Molecular Formula: C22H21BrN6O3
• Molecular Weight: 497.353
• IUPAC Name: 8-[(2E)-2-[(5-bromo-2-methoxyphenyl)methylidene]hydrazinyl]-3-methyl-7-[(2-methylphenyl)methyl]purine-2,6-dione
• InChI: InChI=1S/C22H21BrN6O3/c1-13-6-4-5-7-14(13)12-29-18-19(28(2)22(31)26-20(18)30)25-21(29)27-24-11-15-10-16(23)8-9-17(15)32-3/h4-11H,12H2,1-3H3,(H,25,27)(H,26,30,31)/b24-11+
• InChI Key: RSPRYSITVVEBAP-BHGWPJFGSA-N
• SMILES: CC1=CC=CC=C1CN2C3=C(N=C2NN=CC4=C(C=CC(=C4)Br)OC)N(C(=O)NC3=O)C
• solubility: not available

Description

8-[(2E)-2-[(5-Bromo-2-methoxyphenyl)methylidene]hydrazinyl]-3-methyl-7-[(2-methylphenyl)methyl]purine-2,6-dione is a useful research compound. Its molecular formula is C22H21BrN6O3 and its molecular weight is 497.353. The purity is usually 95%.
BenchChem offers high-quality 8-[(2E)-2-[(5-Bromo-2-methoxyphenyl)methylidene]hydrazinyl]-3-methyl-7-[(2-methylphenyl)methyl]purine-2,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-[(2E)-2-[(5-Bromo-2-methoxyphenyl)methylidene]hydrazinyl]-3-methyl-7-[(2-methylphenyl)methyl]purine-2,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Bromophenols in Algae Research

A study conducted by Ma et al. (2007) explored bromophenols coupled with nucleoside base derivatives, including compounds similar to the one you're interested in. These compounds were isolated from the red alga Rhodomela confervoides, indicating a potential natural source and application in marine biology.

Purine Derivatives in Organic Chemistry

Research by Simo, Rybár, & Alföldi (1998) focused on the synthesis of similar purine derivatives. These compounds were obtained through complex organic synthesis processes, suggesting applications in the field of synthetic organic chemistry.

Structural and Protective Group Analysis

In a study by Khaliullin & Shabalina (2020), the authors discuss the use of protective groups in the synthesis of purine derivatives, which could be relevant for the compound . Their research provides insights into the methodologies for synthesizing and protecting complex molecules like purine derivatives.

Synthesis and Biological Activity

Gobouri (2020) synthesized derivatives of purine, which include structures similar to the specified compound. This study might offer insights into the synthetic pathways and potential biological activities of such compounds.